![molecular formula C12H17NO3 B3883525 3,4-diethoxy-N-methylbenzamide](/img/structure/B3883525.png)
3,4-diethoxy-N-methylbenzamide
Overview
Description
3,4-diethoxy-N-methylbenzamide (DEMB) is a synthetic compound that belongs to the class of N-methylbenzamides. It has been widely used in scientific research for its potential as a pharmacological agent. DEMB has been found to exhibit various biochemical and physiological effects, making it a promising compound for further studies.
Scientific Research Applications
3,4-diethoxy-N-methylbenzamide has been studied for its potential as a pharmacological agent. It has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antipyretic effects. This compound has also been shown to have potential as an antitumor agent, with studies demonstrating its ability to inhibit the growth of cancer cells.
Mechanism of Action
The exact mechanism of action of 3,4-diethoxy-N-methylbenzamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and inhibiting their production may lead to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that it can reduce inflammation and pain in animal models of inflammation. This compound has also been found to have antipyretic effects, reducing fever in animal models. In addition, studies have demonstrated its potential as an antitumor agent, with this compound inhibiting the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
3,4-diethoxy-N-methylbenzamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. This compound has also been well studied, and its biological activities have been well characterized. However, there are also limitations to its use. This compound has not been extensively studied in humans, so its safety and efficacy in humans are not well established. In addition, the exact mechanism of action of this compound is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on 3,4-diethoxy-N-methylbenzamide. One area of interest is its potential as an antitumor agent. Further studies are needed to determine its efficacy in vivo and to identify the mechanisms underlying its antitumor activity. Another area of interest is its potential as an anti-inflammatory and analgesic agent. Studies are needed to determine its safety and efficacy in humans, as well as to identify the mechanisms underlying its anti-inflammatory and analgesic effects. Finally, studies are needed to identify any potential side effects or limitations of this compound, which may impact its potential applications in clinical settings.
Conclusion
In conclusion, this compound is a promising compound for scientific research, with potential applications as an antitumor agent, anti-inflammatory and analgesic agent, and antipyretic agent. Its well-established synthesis method and well-characterized biological activities make it a valuable tool for lab experiments. However, further studies are needed to fully understand its mechanisms of action and potential applications in clinical settings.
Properties
IUPAC Name |
3,4-diethoxy-N-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-4-15-10-7-6-9(12(14)13-3)8-11(10)16-5-2/h6-8H,4-5H2,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVHJIWWPYRVXBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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